
An In-Depth Technical Guide to the Mechanism
of Action of Mayosperse 60

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mayosperse 60, identified by its CAS number 31075-24-8, is a versatile cationic polymer with

a dual mechanism of action, functioning as both a highly effective dispersing agent and a

broad-spectrum biocide.[1] Also known by various synonyms including WSCP (Polyquaternium-

42), Bualta, and Busan 77, this compound is integral to numerous industrial applications, from

paints and coatings to water treatment and textiles.[1][2] This technical guide elucidates the

core mechanisms underpinning the multifaceted functionality of Mayosperse 60, presenting

quantitative data, detailed experimental protocols, and visual representations of its operational

pathways.

Chemical and Physical Properties
Mayosperse 60 is a polymeric quaternary ammonium compound.[3][4] Its chemical structure,

characterized by a cationic backbone, is central to its efficacy in both dispersion and microbial

control. A summary of its key physical and chemical properties is presented in Table 1.
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Property Value

CAS Number 31075-24-8[1]

Molecular Formula (C₁₀H₂₄Cl₂N₂O)n[5]

Appearance Amber Liquid[6][7]

Concentration ≥60%[6]

Density (20°C) 1.12 - 1.17 g/cm³[6]

pH (10% water solution) 5.0 - 7.0[6]

Solubility Soluble in water[8]

Table 1: Physical and Chemical Properties of Mayosperse 60

Mechanism of Action: A Dual Functionality
Mayosperse 60 exhibits a remarkable dual functionality, acting as both a dispersing agent and

a biocide. This is a direct consequence of its cationic polymeric structure.

Dispersing Agent: Electrostatic and Steric Stabilization
As a dispersing agent, Mayosperse 60 prevents the agglomeration of particles in a liquid

medium, ensuring a uniform and stable suspension. This is particularly crucial in industries

such as paints, coatings, and textiles for consistent product quality.[2] The mechanism is

twofold:

Electrostatic Repulsion: In an aqueous environment, many particles, such as pigments and

fillers, carry a negative surface charge. The cationic nature of Mayosperse 60 allows it to

adsorb onto these negatively charged surfaces. This adsorption neutralizes the initial charge

and imparts a net positive charge to the particles. The resulting electrostatic repulsion

between the now positively charged particles prevents them from aggregating.

Steric Hindrance: The polymeric chains of Mayosperse 60 extend from the particle surface

into the surrounding medium. These chains create a physical barrier that sterically hinders

the close approach of other particles, further contributing to the stability of the dispersion.
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Additionally, Mayosperse 60 functions as a wetting agent by reducing the surface tension of

the liquid. This allows for better spreading and adhesion of the formulation onto a substrate.[2]

Caption: Mechanism of Mayosperse 60 as a dispersing agent.

Biocidal and Algicidal Action: Disruption of Microbial
Cell Membranes
Mayosperse 60 is a potent biocide and algaecide, effectively controlling the growth of bacteria,

fungi, and algae in various aqueous systems, including industrial water treatment and

swimming pools.[3][9] Its cationic nature is the key to its antimicrobial activity.

Microbial cell membranes are typically negatively charged due to the presence of

phospholipids and other anionic components. The positively charged quaternary ammonium

groups in the Mayosperse 60 polymer chain are electrostatically attracted to these negatively

charged sites on the microbial cell surface. This interaction leads to:

Binding and Adsorption: The polymer binds to the cell surface, disrupting the normal

membrane structure.

Membrane Disruption: The adsorption of the large polymer molecules leads to a

disorganization of the cell membrane, increasing its permeability.

Leakage of Intracellular Components: The compromised membrane allows for the leakage of

essential intracellular components, such as ions and metabolites.

Cell Lysis and Death: The extensive damage to the cell membrane and loss of cellular

contents ultimately lead to cell lysis and death.

Caption: Biocidal mechanism of action of Mayosperse 60.

Experimental Protocols
The efficacy of Mayosperse 60 as both a dispersing agent and a biocide can be quantified

through standardized experimental protocols.

Evaluation of Dispersing Efficacy
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The ability of Mayosperse 60 to disperse pigments can be assessed using the following

protocol, adapted from ASTM D1210-64 for fineness of dispersion.

Objective: To determine the effectiveness of Mayosperse 60 in reducing the particle size of a

pigment in a liquid medium.

Materials:

Pigment of interest

Liquid medium (e.g., water, solvent)

Mayosperse 60

High-speed disperser

Fineness of grind gauge (Hegman gauge)

Scraper blade for the gauge

Procedure:

Prepare a control sample by adding a known amount of pigment to the liquid medium.

Prepare a test sample by adding the same amount of pigment and a specified concentration

of Mayosperse 60 to the liquid medium.

Disperse both the control and test samples using a high-speed disperser for a set period and

speed.

Place a small amount of the dispersed sample at the deep end of the Hegman gauge.

Draw the scraper blade down the length of the gauge at a uniform speed.

Immediately observe the gauge at a low angle and identify the point at which a significant

number of coarse particles or scratches appear.

Record the Hegman value at this point. A higher Hegman value indicates a finer dispersion.
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Compare the Hegman values of the control and test samples to quantify the dispersing

efficacy of Mayosperse 60.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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